Cas no 64330-44-5 (2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-)

• Product Name: 2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-
• CAS No: 64330-44-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 499944
• PubChem ID: 12365107
• Update Time: 2025-04-19

2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-
• 2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-(9CI)
• SCHEMBL7906023
• 64330-44-5
• 1-Isopropyl-1H-pyrrol-2(5H)-one

• Inchi： 1S/C7H11NO/c1-6(2)8-5-3-4-7(8)9/h3-4,6H,5H2,1-2H3
• InChI Key： ICEWACHGGQESMP-UHFFFAOYSA-N
• SMILES： O=C1C=CCN1C(C)C

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines